Cas no 51580-22-4 (Anthracene, 1-methoxy-9,10-bis(phenylethynyl)-)

Anthracene, 1-methoxy-9,10-bis(phenylethynyl)- structure
51580-22-4 structure
Product Name:Anthracene, 1-methoxy-9,10-bis(phenylethynyl)-
CAS No:51580-22-4
MF:C31H20O
MW:408.489908218384
CID:361955
PubChem ID:15839695
Update Time:2025-04-19

Anthracene, 1-methoxy-9,10-bis(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

    • Anthracene, 1-methoxy-9,10-bis(phenylethynyl)-
    • 1-methoxy-9,10-bis(2-phenylethynyl)anthracene
    • 1-methoxy-9,10-bis(phenylethynyl)anthracene
    • DTXSID10578780
    • 51580-22-4
    • SCHEMBL429875
    • Inchi: 1S/C31H20O/c1-32-30-18-10-17-28-27(21-19-23-11-4-2-5-12-23)25-15-8-9-16-26(25)29(31(28)30)22-20-24-13-6-3-7-14-24/h2-18H,1H3
    • InChI Key: ISGNKKCVOWFMSF-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC=C2C(C#CC3C=CC=CC=3)=C3C=CC=CC3=C(C#CC3C=CC=CC=3)C2=1

Computed Properties

  • Exact Mass: 408.1515
  • Monoisotopic Mass: 408.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 5
  • Complexity: 742
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.4
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23

Anthracene, 1-methoxy-9,10-bis(phenylethynyl)- Related Literature

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD